Cas no 1140528-29-5 (3-(2-methylphenyl)-1h-pyrazole-5-carboxylic Acid)

• Product Name: 3-(2-methylphenyl)-1h-pyrazole-5-carboxylic Acid
• CAS No: 1140528-29-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD05170020
• CID: 1204373
• PubChem ID: 4015617
• Update Time: 2025-06-30

3-(2-methylphenyl)-1h-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1h-pyrazole-5-carboxylic Acid
• 1140528-29-5
• SB75057
• 3-(2-methylphenyl)pyrazole-5-carboxylic acid
• 5-(2-Methylphenyl)-1H-pyrazole-3-carboxylic acid
• DB-195951
• BBL008322
• 3-(o-tolyl)-1H-pyrazole-5-carboxylicacid
• MFCD05170020
• AKOS000265794
• 5-o-Tolyl-2H-pyrazole-3-carboxylic acid
• 3-(o-tolyl)-1H-pyrazole-5-carboxylic acid
• AM804504
• ALBB-018305
• STK392471
• VS-01884
• EN300-41498
• 890621-41-7
• DTXSID30398548
• 1H-pyrazole-5-carboxylic acid, 3-(2-methylphenyl)-
• CS-0037353
• 1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-
• F3250-0742

• MDL： MFCD05170020
• Inchi： 1S/C11H10N2O2/c1-7-4-2-3-5-8(7)9-6-10(11(14)15)13-12-9/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： BHLFDODDOGJUGN-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=CC=2C)=NN1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 466.2±33.0 °C at 760 mmHg
• Flash Point: 235.7±25.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(2-methylphenyl)-1h-pyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-methylphenyl)-1h-pyrazole-5-carboxylic Acid

Introduction to 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1140528-29-5)

3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1140528-29-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a phenyl ring substituted at the 2-position with a methyl group and a carboxylic acid functional group at the 5-position enhances its chemical reactivity and biological relevance, making it a valuable scaffold for drug discovery and development.

The structure-activity relationship (SAR) of 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid has been extensively studied to understand how modifications at different positions of the pyrazole ring can influence its biological efficacy. Researchers have demonstrated that the electron-withdrawing nature of the carboxylic acid group at the 5-position can modulate the electronic properties of the molecule, thereby affecting its interaction with biological targets. Additionally, the aromatic ring at the 2-position provides a hydrophobic surface that can enhance binding affinity to certain protein receptors, making this compound a promising candidate for further pharmacological exploration.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening techniques to identify novel bioactive compounds. The 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid scaffold has been utilized in virtual screening campaigns to identify potential inhibitors of kinases and other enzymes implicated in various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against Janus kinases (JAKs), which are involved in inflammatory signaling pathways. This has prompted further investigation into its potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid can be achieved through several routes, including condensation reactions between appropriately substituted hydrazines and ketones or through cyclization of β-ketoesters. Advances in synthetic methodologies have enabled the preparation of this compound with high purity and yield, facilitating its use in downstream applications such as biochemical assays and preclinical studies. The ability to efficiently synthesize analogs by modifying substituents on the pyrazole ring allows for rapid exploration of its pharmacological potential.

One of the most compelling aspects of 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid is its biological activity, which has been explored across multiple disease models. Preclinical studies have indicated that this compound possesses anti-proliferative effects on certain cancer cell lines, suggesting its utility as an anti-cancer agent. The mechanism by which it exerts these effects may involve inhibition of specific signaling pathways or modulation of protein-protein interactions critical for tumor growth and survival. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for investigating neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid is another area of interest, as understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for its clinical development. In vitro studies have provided insights into its metabolic stability and potential interactions with cytochrome P450 enzymes, which are responsible for drug metabolism in the liver. These findings are essential for predicting drug-drug interactions and optimizing dosing regimens in humans.

Recent advancements in medicinal chemistry have led to the development of novel derivatives of 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid with enhanced bioavailability and improved target specificity. By incorporating additional functional groups or altering the substitution pattern on the pyrazole ring, researchers have generated compounds that exhibit superior pharmacological profiles compared to their parent structure. These efforts highlight the importance of structural optimization in translating promising hits from discovery into viable therapeutic agents.

The role of computational modeling in studying 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with biological targets such as enzymes and receptors at an atomic level. These simulations not only provide insights into binding mechanisms but also help guide experimental design by identifying key residues critical for activity. Such integrative approaches combining experimental data with computational predictions are becoming increasingly prevalent in modern drug discovery pipelines.

In conclusion,3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1140528-29-5) represents a structurally interesting and biologically relevant compound with significant potential in pharmaceutical research. Its diverse range of activities across multiple therapeutic areas underscores its value as a scaffold for developing new drugs. As our understanding of biological pathways continues to expand along with advancements in synthetic chemistry and computational methods,this compound will undoubtedly remain an important focus for medicinal biologists seeking innovative solutions to pressing medical challenges.